Cas no 1170855-12-5 (2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• CAS No: 1170855-12-5
• MF: C₁₇H₁₆Cl₂N₆O₂
• MW: 407.253940582275
• CID: 6166160
• PubChem ID: 44071166
• Update Time: 2025-11-04

2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(2,4-dichlorophenoxy)acetamide
• SR-01000923355-1
• VU0647204-1
• F5559-0289
• 1170855-12-5
• AKOS024513575
• SR-01000923355
• 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide

• Inchi： 1S/C17H16Cl2N6O2/c18-12-2-3-14(13(19)8-12)27-10-17(26)21-6-5-20-15-9-16(23-11-22-15)25-7-1-4-24-25/h1-4,7-9,11H,5-6,10H2,(H,21,26)(H,20,22,23)
• InChI Key： XSYITYHEYAXFEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCCNC1C=C(N=CN=1)N1C=CC=N1)=O)Cl

Computed Properties

• Exact Mass: 406.0711792g/mol
• Monoisotopic Mass: 406.0711792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide

Compound CAS No. 1170855-12-5: 2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide

The compound with CAS No. 1170855-12-5, known as 2-(2,4-dichlorophenoxy)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its complex structure, which includes a phenoxy group, a pyrimidine ring, and a pyrazole moiety. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Specifically, it has been investigated for its role as a herbicide and fungicide, demonstrating remarkable efficacy against a wide range of plant pathogens. The phenoxy group in the molecule plays a crucial role in enhancing its stability and bioavailability, making it suitable for use in agricultural settings.

In addition to its agricultural applications, this compound has also shown promise in the pharmaceutical industry. Researchers have explored its potential as an anticancer agent, particularly due to its ability to inhibit key enzymes involved in tumor growth and metastasis. The pyrimidine ring and pyrazole moiety are believed to contribute significantly to this activity by interacting with specific biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the phenoxy group through nucleophilic aromatic substitution and the construction of the pyrimidine ring via cyclization reactions. The integration of the pyrazole moiety is achieved through a series of coupling reactions, ensuring the stability and functionality of the final product.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound. For instance, molecular docking studies have revealed that the phenoxy group interacts strongly with hydrophobic pockets on target proteins, while the pyrimidine ring facilitates hydrogen bonding interactions. These insights have paved the way for further optimization of the compound's structure to enhance its therapeutic potential.

In conclusion, CAS No. 1170855-12-5 represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound is poised to play an even greater role in advancing modern science and technology.